Cas no 91419-59-9 (4-(1H-tetrazol-5-yl)butylamine hydrochloride)

• Product Name: 4-(1H-tetrazol-5-yl)butylamine hydrochloride
• CAS No: 91419-59-9
• MF: C₅H₁₂ClN₅
• MW: 177.635278701782
• MDL: MFCD24387575
• CID: 4664895
• PubChem ID: 72716091
• Update Time: 2025-10-29

4-(1H-tetrazol-5-yl)butylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(1H-tetrazol-5-yl)butyl]amine hydrochloride
• 4-(1H-1,2,3,4-tetrazol-5-yl)butan-1-amine hydrochloride
• 4-(1H-tetrazol-5-yl)butylamine hydrochloride

• MDL： MFCD24387575
• Inchi： 1S/C5H11N5.ClH/c6-4-2-1-3-5-7-9-10-8-5;/h1-4,6H2,(H,7,8,9,10);1H
• InChI Key： VQSPWTQXTJBZHD-UHFFFAOYSA-N
• SMILES： C(C1=NN=NN1)CCCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(1H-tetrazol-5-yl)butylamine hydrochloride

4-(1H-tetrazol-5-yl)butylamine hydrochloride (CAS No. 91419-59-9): A Versatile Chemical Building Block

In the ever-evolving field of medicinal chemistry and pharmaceutical research, 4-(1H-tetrazol-5-yl)butylamine hydrochloride (CAS No. 91419-59-9) has emerged as a compound of significant interest. This tetrazole-containing amine derivative serves as a crucial building block in drug discovery, particularly in the development of bioactive molecules targeting various therapeutic areas.

The structural uniqueness of 4-(1H-tetrazol-5-yl)butylamine HCl lies in its combination of a flexible butylamine chain with the rigid, aromatic-like tetrazole ring system. This molecular architecture makes it particularly valuable in modern drug design, where researchers frequently search for "tetrazole derivatives in drug development" or "bioisosteric replacements for carboxylic acids" - two trending topics in pharmaceutical chemistry discussions.

Recent literature reveals growing interest in CAS 91419-59-9 applications, especially in the context of "GPCR-targeted drug discovery" and "metalloenzyme inhibitor design". The tetrazole moiety in this compound serves as an excellent bioisostere for carboxylic acid groups, a feature that answers many researchers' queries about "how to improve metabolic stability" of potential drug candidates. This property significantly enhances the compound's value in addressing current challenges in medicinal chemistry.

From a synthetic chemistry perspective, 4-(1H-tetrazol-5-yl)butylamine hydrochloride offers multiple advantages that align with today's focus on "green chemistry approaches" and "atom economy". The compound's stability under various reaction conditions makes it suitable for diverse synthetic transformations, addressing common search queries like "stable tetrazole derivatives for coupling reactions". Its hydrochloride salt form ensures good solubility in aqueous systems, an important consideration for researchers investigating "water-soluble drug intermediates".

The pharmaceutical applications of CAS 91419-59-9 extend to several therapeutic areas currently receiving significant attention. These include neurological disorders (addressing searches for "CNS-active tetrazole compounds"), cardiovascular research (related to "angiotensin II receptor modulators"), and metabolic disease studies (connecting to "tetrazole-based diabetes treatments"). The compound's versatility in these areas stems from its ability to participate in key molecular interactions sought after in modern drug design.

Quality control and characterization of 4-(1H-tetrazol-5-yl)butylamine HCl have become topics of interest, as evidenced by searches for "analytical methods for tetrazole compounds". The compound typically shows excellent purity profiles by HPLC analysis, with characteristic peaks in NMR spectra that facilitate identification - important information for researchers concerned about "compound characterization in drug development".

In the context of current trends toward "fragment-based drug discovery", 91419-59-9 serves as an ideal molecular fragment. Its moderate size and multiple functional groups make it valuable for researchers investigating "small molecule scaffolds for lead optimization". The compound's physicochemical properties, including its logP and polar surface area, position it well within the desirable ranges for drug-like molecules.

The commercial availability of 4-(1H-tetrazol-5-yl)butylamine hydrochloride has increased in response to growing demand from pharmaceutical and biotechnology companies. This addresses frequent queries about "sources for tetrazole building blocks" and "reliable suppliers of specialty amines". Current market trends show particular interest from researchers working on "peptidomimetic drug development" and "macrocyclic compound synthesis".

From a regulatory perspective, CAS 91419-59-9 presents advantages for pharmaceutical development, as it doesn't fall under controlled substance categories. This makes it attractive for companies searching for "non-restricted chemical intermediates" or "compliant drug development components". The compound's stability under standard storage conditions also answers practical questions about "handling and storage of tetrazole derivatives".

Future research directions for 4-(1H-tetrazol-5-yl)butylamine HCl likely include exploration in emerging areas like "targeted protein degradation" and "covalent inhibitor design", both hot topics in current medicinal chemistry literature. The compound's structural features make it potentially valuable for these innovative approaches, addressing growing scientific interest in these cutting-edge methodologies.

In conclusion, 4-(1H-tetrazol-5-yl)butylamine hydrochloride (CAS No. 91419-59-9) represents a versatile and valuable chemical entity in modern pharmaceutical research. Its unique combination of structural features, physicochemical properties, and synthetic versatility positions it as an important tool for addressing current challenges in drug discovery, particularly in response to the field's evolving needs for "novel bioactive scaffolds" and "improved drug-like properties".